![molecular formula C21H20N4O5S B069344 4-Methoxy-8-(4-methylpiperazin-1-yl)sulfonylindolo[2,1-b]quinazoline-6,12-dione CAS No. 169038-55-5](/img/structure/B69344.png)
4-Methoxy-8-(4-methylpiperazin-1-yl)sulfonylindolo[2,1-b]quinazoline-6,12-dione
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Overview
Description
4-Methoxy-8-(4-methylpiperazin-1-yl)sulfonylindolo[2,1-b]quinazoline-6,12-dione, commonly known as MIQ, is a small molecule inhibitor of several protein kinases. MIQ has been found to have potential therapeutic applications in the treatment of various types of cancer, including breast, lung, and prostate cancer.
Mechanism of Action
MIQ inhibits the activity of several protein kinases, including Aurora A, B, and C, by binding to their ATP-binding sites. This leads to the disruption of cell division and proliferation, ultimately resulting in the death of cancer cells. MIQ has also been found to induce cell cycle arrest and apoptosis in cancer cells, further contributing to its anti-cancer effects.
Biochemical and Physiological Effects
MIQ has been found to have several biochemical and physiological effects. In addition to its anti-cancer effects, MIQ has been found to inhibit the growth of bacteria and fungi. It has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
MIQ has several advantages for lab experiments, including its high potency and specificity for protein kinases. However, MIQ also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on MIQ. One potential direction is the development of MIQ derivatives with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of MIQ in combination with other anti-cancer agents, such as chemotherapy and immunotherapy. Additionally, the potential use of MIQ in the treatment of other diseases, such as inflammatory and infectious diseases, should be further explored.
Synthesis Methods
MIQ can be synthesized through a multi-step process involving the condensation of 2-aminobenzoic acid, 4-methoxyphenylacetic acid, and 4-methylpiperazine. The final product is obtained through a series of purification steps, including crystallization and column chromatography.
Scientific Research Applications
MIQ has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit several protein kinases, including Aurora A, B, and C, which are involved in cell division and proliferation. MIQ has also been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.
properties
CAS RN |
169038-55-5 |
---|---|
Molecular Formula |
C21H20N4O5S |
Molecular Weight |
440.5 g/mol |
IUPAC Name |
4-methoxy-8-(4-methylpiperazin-1-yl)sulfonylindolo[2,1-b]quinazoline-6,12-dione |
InChI |
InChI=1S/C21H20N4O5S/c1-23-8-10-24(11-9-23)31(28,29)13-6-7-16-15(12-13)19(26)20-22-18-14(21(27)25(16)20)4-3-5-17(18)30-2/h3-7,12H,8-11H2,1-2H3 |
InChI Key |
CVNVGJRRVSMSKY-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N4C(=NC5=C(C4=O)C=CC=C5OC)C3=O |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N4C(=NC5=C(C4=O)C=CC=C5OC)C3=O |
synonyms |
Piperazine, 1-[(6,12-dihydro-4-methoxy-6,12-dioxoindolo[2,1-b]quinazolin-8-yl)sulfonyl]-4-methyl- (9CI) |
Origin of Product |
United States |
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